Cas no 934607-28-0 (4-Fluoro-N'-hydroxy-2-(trifluoromethyl)benzene-1-carboximidamide)

• Product Name: 4-Fluoro-N'-hydroxy-2-(trifluoromethyl)benzene-1-carboximidamide
• CAS No: 934607-28-0
• MF: C₈H₆F₄N₂O
• MW: 222.139655590057
• CID: 5693619
• PubChem ID: 119030513
• Update Time: 2023-10-14

4-Fluoro-N'-hydroxy-2-(trifluoromethyl)benzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• EN300-197843
• 4-Fluoro-N'-hydroxy-2-(trifluoromethyl)benzene-1-carboximidamide
• 4-fluoro-N'-hydroxy-2-(trifluoromethyl)benzenecarboximidamide
• OKMSDQFYSBNVAK-UHFFFAOYSA-N
• 934607-28-0
• SCHEMBL23062970
• Benzenecarboximidamide, 4-fluoro-N-hydroxy-2-(trifluoromethyl)-

• Inchi： 1S/C8H6F4N2O/c9-4-1-2-5(7(13)14-15)6(3-4)8(10,11)12/h1-3,15H,(H2,13,14)
• InChI Key： OKMSDQFYSBNVAK-UHFFFAOYSA-N
• SMILES： C1(C(NO)=N)=CC=C(F)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 222.04162547g/mol
• Monoisotopic Mass: 222.04162547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 246.5±50.0 °C(Predicted)
• pka: 13.98±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes